Cas no 181929-38-4 (2-Pyridinesulfonyl chloride, 4-cyano-)

• Product Name: 2-Pyridinesulfonyl chloride, 4-cyano-
• CAS No: 181929-38-4
• MF: C₆H₃ClN₂O₂S
• MW: 202.618218660355
• MDL: MFCD16093664
• CID: 1381007
• PubChem ID: 10655747
• Update Time: 2025-04-20

2-Pyridinesulfonyl chloride, 4-cyano- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonyl chloride, 4-cyano-
• 4-Cyano-pyridine-2-sulfonyl chloride
• SCHEMBL15970403
• 181929-38-4
• A880958
• DB-283487
• CS-0499039
• ZB0579
• EN300-273737
• AM100411
• 4-cyanopyridine-2-sulfonyl Chloride

• MDL： MFCD16093664
• Inchi： 1S/C6H3ClN2O2S/c7-12(10,11)6-3-5(4-8)1-2-9-6/h1-3H
• InChI Key： SUJGVVCZKQCEOP-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C=CN=1)(=O)=O

Computed Properties

• Exact Mass: 201.96049
• Monoisotopic Mass: 201.9603762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 70.82